Cas no 80854-24-6 (2-(3,4-Dichlorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile
• CAS No: 80854-24-6
• MF: C₁₀H₉Cl₂N
• MW: 214.091160535812
• CID: 2139495
• PubChem ID: 21258442
• Update Time: 2025-10-29

2-(3,4-Dichlorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-methylpropanenitrile
• YRQZPEHIUCAMMP-UHFFFAOYSA-N
• 2-(3,4-dichlorophenyl)-2-methylpropionitrile
• E82554
• EN300-1666466
• AKOS010215162
• DB-354738
• 80854-24-6
• CS-0236035
• Z725146298
• SCHEMBL604108
• 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile

• Inchi： 1S/C10H9Cl2N/c1-10(2,6-13)7-3-4-8(11)9(12)5-7/h3-5H,1-2H3
• InChI Key： YRQZPEHIUCAMMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)(C)C)Cl

Computed Properties

• Exact Mass: 213.0112047g/mol
• Monoisotopic Mass: 213.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile

Introduction to 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile (CAS No. 80854-24-6)

2-(3,4-Dichlorophenyl)-2-methylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 80854-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitriles, characterized by the presence of a cyano group (-CN) attached to an aliphatic or aromatic carbon chain. The structural features of 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile, particularly the dichlorophenyl moiety and the nitrile functionality, make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The 3,4-dichlorophenyl substituent in the molecular structure imparts unique electronic and steric properties to the compound, influencing its reactivity and interaction with biological targets. This feature has been exploited in medicinal chemistry to develop novel molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the utility of such dichlorophenyl-containing compounds in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group further contributes to the compound's chemical diversity, enabling various transformations such as hydrolysis to carboxylic acids or reduction to amides, which are pivotal steps in drug synthesis.

In the realm of pharmaceutical development, 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile has been investigated as a precursor for more complex pharmacophores. Its incorporation into heterocyclic frameworks has shown promise in generating molecules with antimicrobial and anti-inflammatory properties. For instance, derivatives of this compound have been tested in vitro for their ability to modulate enzyme activity associated with metabolic pathways relevant to neurological disorders. The dichlorophenyl ring, being electron-withdrawing, can influence the electronic distribution across the molecule, thereby affecting its pharmacokinetic profile.

From a synthetic perspective, 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile serves as a valuable building block for constructing more intricate structures. The presence of both the nitrile and alkyl groups allows for diverse functionalization strategies, making it adaptable for library synthesis efforts. High-throughput screening (HTS) campaigns have utilized analogs of this compound to identify hits with desirable biological activity. These hits can then be optimized through structure-activity relationship (SAR) studies to improve potency and reduce toxicity.

The agrochemical industry has also shown interest in 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile due to its potential as a lead compound for developing novel pesticides. The dichlorophenyl moiety is known to enhance lipophilicity, which is often crucial for membrane penetration in biological systems. This property makes it an attractive scaffold for designing compounds that can interact effectively with biological targets in pests. Additionally, the nitrile group can be further modified to introduce other functional groups that may enhance stability or bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile. Molecular docking simulations have been employed to predict binding interactions between this compound and target proteins. These simulations help in rationalizing experimental results and guiding synthetic efforts towards more effective derivatives. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications based on large datasets of known bioactive molecules.

The environmental impact of using 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile as an intermediate must also be considered. While its applications are promising, ensuring that its synthesis and use adhere to green chemistry principles is essential. Efforts are underway to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Catalytic methods are being explored to replace traditional stoichiometric approaches, thereby reducing the environmental footprint.

In conclusion, 2-(3,4-Dichlorophenyl)-2-methylpropanenitrile (CAS No. 80854-24-6) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications and optimize its use in drug discovery and crop protection strategies. As our understanding of molecular interactions evolves, compounds like this will undoubtedly play a crucial role in addressing global health and agricultural challenges.